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Compound of Interest

Compound Name: 6-Methoxy-7-methylquinoline

Cat. No.: B2787341 Get Quote

An In-depth Technical Guide to 6-Methoxy-7-
methylquinoline
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 6-Methoxy-7-methylquinoline, a

heterocyclic aromatic compound of interest in medicinal chemistry and organic synthesis. We

will delve into its core identifiers, molecular structure, physicochemical properties, and its

emerging role as a valuable building block in the development of novel therapeutic agents.

Core Identification and Chemical Properties
6-Methoxy-7-methylquinoline is a derivative of quinoline, a bicyclic aromatic compound

consisting of a benzene ring fused to a pyridine ring. The structural modifications at the 6th and

7th positions with a methoxy and a methyl group, respectively, significantly influence its

chemical reactivity and biological activity.

The primary identifiers and key physicochemical properties are summarized below for quick

reference.
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Property Value Source

CAS Number 467219-83-6 [1][2]

Molecular Formula C₁₁H₁₁NO [1][2][3]

Molecular Weight 173.21 g/mol [1][2]

Monoisotopic Mass 173.08406 Da [3]

SMILES
CC1=CC2=C(C=CC=N2)C=C1

OC
[2][3]

InChI Key
MAYLMLHLAFLKOX-

UHFFFAOYSA-N
[3]

XlogP (Predicted) 2.5 [3]

Molecular Structure
The structural arrangement of 6-Methoxy-7-methylquinoline forms the basis of its chemical

behavior. The quinoline core provides a rigid scaffold, while the methoxy and methyl groups

offer sites for further functionalization and influence the molecule's electronic properties.

Caption: 2D Molecular Structure of 6-Methoxy-7-methylquinoline.

Synthesis Pathways
Quinoline and its derivatives are commonly synthesized via the Skraup synthesis. This classic

method involves the reaction of an aniline derivative with glycerol, sulfuric acid, and an

oxidizing agent. For substituted quinolines like 6-Methoxy-7-methylquinoline, a suitably

substituted aniline serves as the precursor. A similar, well-documented procedure for a related

compound, 6-methoxy-8-nitroquinoline, illustrates the harsh but effective conditions of the

Skraup reaction, which involves heating the reactants to high temperatures.[4] A general patent

for synthesizing 6-methoxyquinoline also details a modified Skraup synthesis using p-

methoxyaniline, glycerol, p-methoxy nitrobenzene (as the oxidizing agent), and sulfuric acid.[5]

Conceptual Synthesis Workflow
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The following diagram illustrates a conceptual workflow for the synthesis of a substituted

quinoline, based on the principles of the Skraup reaction.

Conceptual Skraup Synthesis Workflow
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Caption: Generalized workflow for quinoline synthesis via the Skraup method.

Applications in Drug Discovery and Organic
Synthesis
While specific applications for 6-Methoxy-7-methylquinoline are still emerging, the broader

class of 6-methoxyquinoline derivatives serves as a crucial scaffold in medicinal chemistry.

These compounds are recognized as "privileged structures" due to their ability to bind to a wide

range of biological targets.

Antiparasitic Agents: The closely related 6-methoxy-4-methylquinoline core is a key structural

motif in potent antileishmanial agents.[6] It forms the backbone of compounds like

sitamaquine, an 8-aminoquinoline analog that has progressed to clinical trials for treating

visceral leishmaniasis.[6] The mechanism is believed to involve the compounds acting as

lipophilic weak bases that accumulate in the parasite, disrupting pH gradients and

mitochondrial function.[6]

Building Blocks for Complex Molecules: 6-Methoxyquinoline (the parent compound without

the 7-methyl group) is a versatile precursor in the synthesis of various functional molecules.

[7] It is used to create fluorescent sensors for ions like zinc and chlorine, potent tubulin

polymerization inhibitors for cancer therapy, and inhibitors of bacterial DNA gyrase and

topoisomerase for developing new antibiotics.[7]

The diagram below illustrates the role of the 6-methoxyquinoline scaffold as a precursor.

Therapeutic & Functional Derivatives

6-Methoxyquinoline Scaffold

Tubulin Polymerization Inhibitors

Functionalization

DNA Gyrase Inhibitors

Functionalization

Fluorescent Ion Sensors

Functionalization
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Caption: Role of the 6-methoxyquinoline scaffold in synthesis.

Safety and Handling
As with any laboratory chemical, proper safety protocols must be observed when handling

quinoline derivatives. For the related compound 6-methoxyquinoline, safety data sheets

indicate it can cause skin and serious eye irritation.[8]

Recommended Precautions:

Engineering Controls: Use only in a well-ventilated area, such as a chemical fume hood.[9]

Personal Protective Equipment (PPE): Wear protective gloves, safety goggles with side

shields, and a lab coat.[9][10]

Handling: Avoid breathing vapors or mists. Wash hands thoroughly after handling.[8][10]

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[9]

In case of exposure, follow standard first-aid measures:

Eyes: Rinse cautiously with water for several minutes.[8]

Skin: Wash with plenty of soap and water.[8]

Inhalation: Move to fresh air.[8]

Ingestion: Rinse mouth and seek medical attention.[8]

Conclusion
6-Methoxy-7-methylquinoline, identified by CAS number 467219-83-6, represents a specific

structure within the broader, highly valuable class of quinoline compounds. While detailed

research on this particular isomer is still growing, the established importance of the 6-

methoxyquinoline scaffold in developing antiparasitic, anticancer, and antibacterial agents

underscores its potential. Its synthesis, likely achievable through established methods like the
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Skraup reaction, makes it an accessible building block for medicinal chemists. As research

continues, 6-Methoxy-7-methylquinoline may prove to be a key intermediate in the synthesis

of next-generation therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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